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Compound of Interest

Compound Name: GSK1059865

Cat. No.: B560491 Get Quote

Technical Support Center: GSK1059865
Welcome to the technical support center for GSK1059865. This resource is designed to assist

researchers, scientists, and drug development professionals in addressing common challenges

related to the solubility and stability of GSK1059865 in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is GSK1059865 and what is its primary mechanism of action?

A1: GSK1059865 is a potent and highly selective antagonist of the orexin 1 receptor (OX1R).

[1][2][3] Orexin signaling is involved in regulating various physiological processes, including

wakefulness, reward-seeking behaviors, and stress responses.[1][4] By blocking the OX1R,

GSK1059865 can be used to investigate the role of this receptor in different experimental

models.

Q2: What are the recommended storage conditions for GSK1059865?

A2: Proper storage is crucial for maintaining the stability and activity of GSK1059865. For

detailed storage guidelines for both the powdered form and solutions, please refer to the

storage conditions table below.

Q3: I am observing precipitation when preparing my GSK1059865 solution. What should I do?
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A3: Precipitation can be a common issue due to the compound's limited aqueous solubility.

Please refer to the Troubleshooting Guide for a step-by-step approach to resolving this issue.

Gentle heating and/or sonication can aid in dissolution.

Q4: Can I use a solvent other than DMSO for my in vitro experiments?

A4: DMSO is the most commonly recommended solvent for preparing stock solutions of

GSK1059865 due to its high solubilizing capacity. If your experimental system is sensitive to

DMSO, it is crucial to prepare a concentrated stock solution in DMSO and then dilute it to the

final working concentration with your aqueous experimental medium. Ensure the final DMSO

concentration is compatible with your assay and below the threshold of toxicity for your cells.

Data Presentation
Solubility Data

Solvent/Vehicle Solubility Notes

DMSO 200 mg/mL (458.38 mM)

Ultrasonic treatment may be

required. Use of hygroscopic

DMSO can impact solubility.

30% SBE-β-CD in Saline 3.33 mg/mL (7.63 mM)
Requires sonication for a clear

solution.

30% PEG300, 70% (10% HP-

β-CD in Saline)
5 mg/mL (11.46 mM)

Results in a suspended

solution and requires

sonication.

0.5% HPMC (w/v) in distilled

water

Used for gavage in rats at 10 &

30 mg/kg

Specific solubility value not

provided, but forms a suitable

suspension for oral

administration.

Saline and TWEEN 80 (0.5%

v/v)
Used for i.p. injection in mice

Vehicle for administering 10,

25, and 50 mg/kg doses.

5% N-methyl-2-pyrrolidone,

20% Solutol, 75% 2-

hydroxypropyl-β-cyclodextrin

(20%)

Used for oral or subcutaneous

administration

Formulation used for receptor

occupancy studies.
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Storage Conditions
Form Storage Temperature Duration

Powder -20°C 3 years

Powder 4°C 2 years

In DMSO -80°C 2 years

In DMSO -20°C 1 year

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO for In Vitro Use
Materials:

GSK1059865 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weigh the Compound: Accurately weigh the desired amount of GSK1059865 powder in a

sterile microcentrifuge tube. For example, for 1 mL of a 10 mM solution, weigh 4.36 mg.

Add DMSO: Add the calculated volume of DMSO to the tube. For the example above, add 1

mL of DMSO.

Dissolve the Compound: Vortex the solution vigorously for 1-2 minutes. If precipitation or

cloudiness persists, sonicate the solution in a water bath for 5-10 minutes.
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Inspect the Solution: Visually inspect the solution to ensure it is clear and free of particulates.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C as per the storage guidelines.

Protocol 2: Preparation of a Dosing Solution for In Vivo
Administration in Mice (Intraperitoneal Injection)
Materials:

GSK1059865 powder

Sterile saline (0.9% NaCl)

TWEEN® 80 (0.5% v/v)

Sterile conical tubes

Vortex mixer

Sonicator

Procedure:

Prepare the Vehicle: Prepare the vehicle solution by adding TWEEN® 80 to sterile saline to

a final concentration of 0.5% (v/v). For example, add 50 µL of TWEEN® 80 to 9.95 mL of

sterile saline.

Weigh the Compound: Weigh the required amount of GSK1059865 based on the desired

dose and the number of animals.

Suspend the Compound: Add the GSK1059865 powder to the vehicle solution.

Homogenize the Suspension: Vortex the mixture vigorously and sonicate until a uniform

suspension is achieved. It is recommended to prepare this solution fresh on the day of the

experiment.
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Administration: Administer the suspension to the mice via intraperitoneal injection at the

desired dosage.
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Caption: Orexin-A signaling pathway and the inhibitory action of GSK1059865.
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Caption: General experimental workflow for in vivo studies with GSK1059865.
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Issue: Precipitation Observed

Is the correct solvent being used?

Is the concentration within the solubility limit?

Yes

Issue Persists: Contact Technical Support

No

Action: Sonicate the solution
for 10-15 minutes.

Yes

Reassess the required concentration.
Can it be lowered?

No

Action: Gently warm the solution
(e.g., 37°C water bath).

Issue Resolved

Consider alternative formulation
(e.g., with cyclodextrins).

No Yes

Click to download full resolution via product page

Caption: Troubleshooting decision tree for GSK1059865 solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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